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Compound of Interest

Compound Name:
3-(4-bromo-1H-pyrazol-1-

yl)propanenitrile

Cat. No.: B1344675 Get Quote

An In-depth Technical Guide to 3-(4-bromo-1H-
pyrazol-1-yl)propanenitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile, a heterocyclic compound of interest

in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data

for this specific molecule, this document combines established information with predicted

properties and generalized experimental protocols based on established chemical principles for

analogous structures. This guide is intended to serve as a foundational resource for

researchers and professionals engaged in the synthesis, characterization, and potential

application of this and related pyrazole derivatives.

Chemical and Physical Properties
While specific experimental data for 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile is not widely

available in peer-reviewed literature, its fundamental properties can be summarized. Further

physical characteristics are predicted based on the properties of structurally similar

compounds.
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Property Value Source

CAS Number 1007518-24-2 [Vendor Information]

Molecular Formula C₆H₆BrN₃ [Vendor Information]

Molecular Weight 200.04 g/mol [Calculated]

Appearance
White to off-white solid

(Predicted)
N/A

Melting Point
Not available (Predicted to be

a low-melting solid)
N/A

Boiling Point Not available N/A

Solubility

Soluble in organic solvents

such as dichloromethane,

chloroform, ethyl acetate, and

acetone (Predicted). Limited

solubility in water (Predicted).

N/A

Synthesis and Experimental Protocols
The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile can be achieved through several

established synthetic routes for N-alkylation of pyrazoles. The most common and direct method

is the Michael addition of 4-bromopyrazole to acrylonitrile.

Synthetic Pathway: Michael Addition
A plausible and efficient method for the synthesis of 3-(4-bromo-1H-pyrazol-1-
yl)propanenitrile is the base-catalyzed Michael addition of 4-bromopyrazole to acrylonitrile.
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Reactants Reaction Conditions

4-Bromopyrazole

Michael Addition

Acrylonitrile Base (e.g., NaH, K2CO3) Solvent (e.g., DMF, Acetonitrile)

3-(4-bromo-1H-pyrazol-1-yl)propanenitrile

Characterization

Crude Product Column Chromatography
Purification

Pure Product

NMR Spectroscopy

Structure Elucidation
Mass Spectrometry

Molecular Weight Confirmation

HPLC AnalysisPurity Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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